Cas no 81216-36-6 (2-acetamido-4-(ethanesulfonyl)butanoic acid)

• Product Name: 2-acetamido-4-(ethanesulfonyl)butanoic acid
• CAS No: 81216-36-6
• MF: C₈H₁₅NO₅S
• MW: 237.273401498795
• MDL: MFCD19661001
• CID: 1802171
• PubChem ID: 64145919
• Update Time: 2025-11-01

2-acetamido-4-(ethanesulfonyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(acetylamino)-4-(ethylsulfonyl)butanoic acid
• (2S)-2-acetamido-4-ethylsulfonylbutanoic acid
• 2-acetamido-4-(ethanesulfonyl)butanoic acid
• Butanoic acid, 2-(acetylamino)-4-(ethylsulfonyl)-, (S)-
• 81216-36-6
• DTXSID00230961

• MDL： MFCD19661001
• Inchi： 1S/C8H15NO5S/c1-3-15(13,14)5-4-7(8(11)12)9-6(2)10/h7H,3-5H2,1-2H3,(H,9,10)(H,11,12)/t7-/m0/s1
• InChI Key： ISCCCZWFYWTSFR-ZETCQYMHSA-N
• SMILES： S(CC)(CC[C@@H](C(=O)O)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 237.06709375g/mol
• Monoisotopic Mass: 237.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 109Ų

Additional information on 2-acetamido-4-(ethanesulfonyl)butanoic acid

Professional Introduction to 2-acetamido-4-(ethanesulfonyl)butanoic acid (CAS No. 81216-36-6)

2-acetamido-4-(ethanesulfonyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 81216-36-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of both an amide group and a sulfonyl group, which endows it with distinct reactivity and potential biological activity. The structural framework of 2-acetamido-4-(ethanesulfonyl)butanoic acid consists of a four-carbon chain with an amide functionality at the second carbon and a sulfonyl group at the fourth carbon, making it a versatile intermediate in synthetic chemistry and a candidate for further derivatization to explore novel pharmacological applications.

The significance of 2-acetamido-4-(ethanesulfonyl)butanoic acid lies in its potential role as a building block for more complex molecules. The amide group, typically found in peptides and proteins, suggests possible interactions with biological targets such as enzymes or receptors, while the sulfonyl group is known for its ability to enhance binding affinity and metabolic stability. These features make this compound an attractive candidate for drug discovery efforts aimed at developing new therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in addressing various diseases, including inflammatory disorders, infectious diseases, and cancer.

In the context of current research, 2-acetamido-4-(ethanesulfonyl)butanoic acid has been explored as a precursor for synthesizing sulfonamide-based compounds with enhanced pharmacological properties. Sulfonamides are a class of heterocyclic compounds that have been widely used in medicine due to their broad spectrum of activity. The introduction of the sulfonyl group into a molecule can modulate its solubility, bioavailability, and target specificity, making it a valuable tool in rational drug design. For instance, derivatives of this compound have been investigated for their potential antimicrobial properties, leveraging the sulfonamide moiety's ability to disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways.

Moreover, the amide functionality in 2-acetamido-4-(ethanesulfonyl)butanoic acid provides a site for further chemical modification, allowing researchers to tailor the molecule's properties for specific applications. Amides are commonly used in drug design due to their stability and ability to form hydrogen bonds, which can improve binding interactions with biological targets. By incorporating this compound into synthetic pathways, chemists can explore novel analogs with improved efficacy and reduced toxicity. This flexibility has made 2-acetamido-4-(ethanesulfonyl)butanoic acid a valuable asset in academic and industrial research laboratories focused on developing next-generation pharmaceuticals.

The synthesis of 2-acetamido-4-(ethanesulfonyl)butanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include the condensation of acetic anhydride with ethanesulfonic acid followed by subsequent modifications to introduce the desired functional groups. Advanced techniques such as catalytic hydrogenation or enzymatic reactions may be employed to achieve regioselective modifications without compromising the integrity of sensitive functional groups. The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes that minimize waste and reduce environmental impact.

From a biological perspective, 2-acetamido-4-(ethanesulfonyl)butanoic acid has been studied for its potential role as an intermediate in the synthesis of bioactive molecules. The presence of both an amide and a sulfonyl group suggests that this compound could interact with various biological targets, including enzymes involved in metabolic pathways or receptors mediating signal transduction. For example, sulfonamide derivatives have been shown to inhibit carbonic anhydrase enzymes, which play a crucial role in maintaining pH balance in tissues. By exploring derivatives of 2-acetamido-4-(ethanesulfonyl)butanoic acid, researchers may uncover new mechanisms for modulating these enzymes and treating related disorders.

In recent years, computational methods have been increasingly employed to predict the biological activity of molecules like 2-acetamido-4-(ethanesulfonyl)butanoic acid before experimental validation. Molecular modeling techniques can simulate interactions between this compound and potential target proteins, providing insights into its binding affinity and mechanism of action. These computational approaches have accelerated drug discovery pipelines by allowing researchers to prioritize promising candidates based on predictive data. As computational power continues to advance, the integration of machine learning algorithms into virtual screening processes will further enhance the efficiency of identifying novel pharmacophores derived from compounds like 2-acetamido-4-(ethanesulfonyl)butanoic acid.

The versatility of 2-acetamido-4-(ethanesulfonyl)butanoic acid as a synthetic intermediate has also led to its use in material science applications beyond pharmaceuticals. For instance, sulfonamide-containing polymers have been developed for their enhanced mechanical strength and thermal stability. The amide group can participate in hydrogen bonding networks within polymers, improving their structural integrity while maintaining flexibility. By incorporating derivatives of this compound into polymer formulations, scientists can create advanced materials with tailored properties suitable for use in coatings, adhesives, or specialty films.

Future research directions involving 2-acetamido-4-(ethanesulfonyl)butanoic acid may focus on expanding its utility in drug development through innovative synthetic methodologies and interdisciplinary collaborations. The integration of expertise from organic chemistry, medicinal chemistry, and bioinformatics will be essential for unlocking the full potential of this compound as a pharmacological tool. As new therapeutic challenges emerge globally, compounds like 2-acetamido-4-(ethanesulfonyl)butanoic acid will continue to serve as critical scaffolds for designing next-generation drugs that address unmet medical needs.